Cas no 400080-46-8 (2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 400080-46-8
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• MDL: MFCD01936223
• CID: 1071773
• PubChem ID: 1473791
• Update Time: 2025-04-20

2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-(3,4-DIMETHOXY-PHENYL)-4-METHYL-THIAZOLE-5-CARBOXYLIC ACID
• ALBB-015469
• 2-(3,4-Dimethoxyphenyl)-4-methylthiazole-5-carboxylic acid
• AKOS001434750
• 3G-308S
• STK719737
• EN300-14869
• 5-thiazolecarboxylic acid, 2-(3,4-dimethoxyphenyl)-4-methyl-
• 2-(3,4-Dimethoxyphenyl)-4-methylthiazole-5-carboxylic acid, AldrichCPR
• 400080-46-8
• Z108564450
• CS-0116807
• Oprea1_501396
• BBL029525
• MFCD01936223
• 2-(3,4-Dimethoxyphenyl)-4-methylthiazole-5-carboxylicacid

• MDL： MFCD01936223
• Inchi： 1S/C13H13NO4S/c1-7-11(13(15)16)19-12(14-7)8-4-5-9(17-2)10(6-8)18-3/h4-6H,1-3H3,(H,15,16)
• InChI Key： XLOKWLWQQDZOIT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 279.05652907g/mol
• Monoisotopic Mass: 279.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.9Ų

2-(3,4-Dimethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes